cis-5-Tetradecenoic Acid

• CAS No.: 5684-70-8
• Product Name: cis-5-Tetradecenoic Acid
• Molecular Formula: C₁₄H₂₆O₂
• Molecular Weight: 226.35 g/mol
• IUPAC Name: (Z)-tetradec-5-enoic acid
• Standard InChI: InChI=1S/C14H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h9-10H,2-8,11-13H2,1H3,(H,15,16)/b10-9-
• Standard InChIKey: AFGUVBVUFZMJMX-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCC(=O)O
• SMILES: CCCCCCCCC=CCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCC(=O)O
• Physical Description: Solid
• Description: Physeteric acid, also known as physeterate or 5Z-tetradecenoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Physeteric acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Physeteric acid has been detected in multiple biofluids, such as blood and urine. Within the cell, physeteric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Physeteric acid can be converted into O-[(5Z)-tetradecenoyl]-L-carnitine and (5Z)-tetradecenoyl-CoA. Physeteric acid has been linked to several inborn metabolic disorders including long-chain-3-hydroxyacyl CoA dehydrogenase deficiency, very long chain acyl-CoA dehydrogenase deficiency, and multiple acyl-CoA dehydrogenase deficiency.; Cis-tetradec-5-enoic acid is a straight-chain, monounsaturated, 14-carbon long-chain fatty acid with a cis-double bond at position C-5 It is a long-chain fatty acid, a monounsaturated fatty acid and a tetradecenoic acid.
• Synonyms: cis-Δ5-Tetradecenoic Acid; (Z)-5-Tetradecenoic Acid; C14:1w9; (5Z)-5-Tetradecenoic Acid
• PubChem Compound: 5312400
• Last Modified: Dec 23 2021